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Compound of Interest

Compound Name: Cyanine5 NHS ester bromide

Cat. No.: B15553816 Get Quote

A Technical Guide to Cyanine5 NHS Ester Bromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Cyanine5 (Cy5) N-hydroxysuccinimide (NHS) ester

bromide, a widely used fluorescent dye for labeling biomolecules. Cy5 is a far-red fluorescent

dye that is valued in life science research for its high extinction coefficient and fluorescence

quantum yield, particularly in a spectral region where background autofluorescence from

biological samples is often low.[1][2] The NHS ester functional group allows for the covalent

attachment of the dye to primary amino groups (-NH₂) found in proteins, peptides, and amine-

modified oligonucleotides.[1][3][4]

Chemical Structure
The core structure of Cyanine5 consists of two indole rings linked by a polymethine chain. The

N-hydroxysuccinimide ester is a reactive group that enables conjugation to primary amines

under mild basic conditions. The bromide serves as the counter-ion to the positively charged

nitrogen atom in one of the indole rings.

SMILES Representation: [Br-].CN1/C(=C/C=C/C=C/C2=--INVALID-LINK--

ON3C(=O)CCC3=O)c3ccccc3C2(C)C)/C(C)(C)c2ccccc12
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The quantitative data for Cyanine5 NHS ester are summarized below. These properties make it

compatible with common laser lines (e.g., 633 nm, 647 nm) and standard fluorescence

detection systems.[4]

Property Value Source(s)

Molecular Formula C₃₆H₄₂BrN₃O₄ N/A

Molecular Weight

~696.64 g/mol (Note: Varies

slightly with different counter-

ions like chloride or

tetrafluoroborate)[1][5]

[1][5]

Maximum Excitation (λ_abs) ~646 - 651 nm [1][2][4]

Maximum Emission (λ_em) ~662 - 670 nm [1][2][4]

Molar Extinction Coefficient ~250,000 M⁻¹cm⁻¹ [2]

Fluorescence Quantum Yield ~0.2 [2]

Solubility

Poorly soluble in water; soluble

in organic solvents like DMSO

and DMF.[1][2]

[1][2]

Experimental Protocol: Protein Labeling
This section details a general protocol for conjugating Cyanine5 NHS ester to a protein

containing primary amines (e.g., lysine residues).

Materials and Reagents
Protein of interest (in an amine-free buffer, e.g., PBS)

Cyanine5 NHS ester bromide

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate or 0.1 M phosphate buffer, pH 8.3-8.5[1][6]
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Purification column (e.g., Sephadex G-25)

Calculation of Reagents
To achieve an optimal degree of labeling (typically 2-10 moles of dye per mole of antibody), the

molar ratio of dye to protein must be optimized.[7] A common starting point is an 8- to 10-fold

molar excess of the dye.[1][8]

Formula for calculating the mass of NHS ester:

Mass_dye (mg) = (Mass_protein (mg) / MW_protein (Da)) * Molar_Excess * MW_dye (Da)

Example: To label 2 mg of an antibody (MW ≈ 150,000 Da) with a 10-fold molar excess of

Cy5 NHS ester bromide (MW ≈ 697 Da): Mass_dye = (2 mg / 150,000 Da) * 10 * 697 Da ≈

0.0093 mg

Labeling Procedure
Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 1-

10 mg/mL.[6] Ensure the pH is between 8.3 and 8.5, as this is critical for the reaction's

efficiency.[1][8]

Prepare Dye Stock Solution: Immediately before use, dissolve the calculated amount of

Cyanine5 NHS ester in a small volume of anhydrous DMSO or DMF to create a

concentrated stock solution (e.g., 10 mg/mL).[7][9] The volume of the organic solvent should

not exceed 10% of the total reaction volume.[9]

Conjugation Reaction: Add the dye stock solution to the protein solution while gently

vortexing.

Incubation: Incubate the reaction mixture for at least 4 hours at room temperature or

overnight on ice, protected from light.[8]

Purification of the Conjugate
After incubation, the unreacted dye and byproducts (like N-hydroxysuccinimde) must be

removed from the labeled protein.
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Column Preparation: Equilibrate a size-exclusion chromatography column (e.g., Sephadex

G-25) with an appropriate buffer (e.g., PBS, pH 7.4).

Separation: Apply the reaction mixture to the top of the column.

Elution: Elute the conjugate with the equilibration buffer. The labeled protein, being larger,

will elute first, while the smaller, unreacted dye molecules will be retained longer.

Collection: Collect the colored fractions corresponding to the labeled protein.

Storage
Store the purified protein conjugate at 4°C for short-term use (with 2 mM sodium azide) or at

-20°C to -80°C in single-use aliquots for long-term storage.[9] Protect the conjugate from light.

[9]

Visualizations
Reaction Pathway: Amine Labeling
The diagram below illustrates the reaction between the N-hydroxysuccinimide ester of the

Cyanine5 dye and a primary amine on a biomolecule, resulting in a stable amide bond.

Reactants

Products

Cyanine5 NHS Ester

Biomolecule-NH-CO-Cyanine5
(Stable Amide Bond)

 pH 8.3-8.5

N-hydroxysuccinimide
(Byproduct)

Biomolecule-NH₂

(e.g., Protein)

Click to download full resolution via product page

Cyanine5 NHS Ester conjugation reaction.
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Experimental Workflow
This flowchart outlines the key stages of a typical biomolecule labeling experiment using

Cyanine5 NHS ester.

Step 1: Calculate Reagents
(Dye and Protein)

Step 2: Prepare Solutions
- Dye in DMSO/DMF

- Protein in Buffer (pH 8.3-8.5)

Step 3: Conjugation Reaction
(Mix and Incubate)

Step 4: Purification
(Size-Exclusion Chromatography)

Step 5: Characterization & Storage
(Spectroscopy, -20°C)

Click to download full resolution via product page

Workflow for biomolecule labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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